Cas no 1806909-92-1 (3-Bromo-2-(bromomethyl)-6-(difluoromethyl)-5-fluoropyridine)

• Product Name: 3-Bromo-2-(bromomethyl)-6-(difluoromethyl)-5-fluoropyridine
• CAS No: 1806909-92-1
• MF: C₇H₄Br₂F₃N
• MW: 318.916570663452
• CID: 4859455
• Update Time: 2025-05-21

3-Bromo-2-(bromomethyl)-6-(difluoromethyl)-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(bromomethyl)-6-(difluoromethyl)-5-fluoropyridine

• Inchi： 1S/C7H4Br2F3N/c8-2-5-3(9)1-4(10)6(13-5)7(11)12/h1,7H,2H2
• InChI Key： WRYLXMYVFSIIMO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(F)F)=NC=1CBr)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-2-(bromomethyl)-6-(difluoromethyl)-5-fluoropyridine

Comprehensive Overview of 3-Bromo-2-(bromomethyl)-6-(difluoromethyl)-5-fluoropyridine (CAS No. 1806909-92-1)

3-Bromo-2-(bromomethyl)-6-(difluoromethyl)-5-fluoropyridine (CAS No. 1806909-92-1) is a highly specialized halogenated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl and difluoromethyl functional groups, has garnered attention for its potential as a building block in the synthesis of bioactive molecules. Its molecular structure, featuring 5-fluoropyridine as the core scaffold, offers versatile reactivity, making it a valuable intermediate in modern organic chemistry.

The growing interest in fluorinated pyridines and brominated heterocycles stems from their ability to enhance the metabolic stability and bioavailability of target compounds. Researchers frequently search for "3-Bromo-2-(bromomethyl)-6-(difluoromethyl)-5-fluoropyridine synthesis" or "CAS 1806909-92-1 applications," reflecting the demand for detailed technical insights. This compound’s difluoromethyl group is particularly noteworthy, as fluorination strategies are a hot topic in drug discovery due to their impact on lipophilicity and binding affinity.

In the context of agrochemical innovation, 3-Bromo-2-(bromomethyl)-6-(difluoromethyl)-5-fluoropyridine serves as a precursor for developing novel crop protection agents. Its halogen-rich structure aligns with trends in sustainable pest control, addressing queries like "eco-friendly halogenated pesticides" and "fluoropyridine derivatives in agriculture." The compound’s reactivity enables selective modifications, catering to the need for precision in molecular design.

From a synthetic chemistry perspective, the bromomethyl substitution at the 2-position of the pyridine ring offers a strategic handle for further functionalization, a feature often explored in "C–H activation" and "cross-coupling reactions" research. Laboratories optimizing "palladium-catalyzed transformations" or "multistep pyridine synthesis" may find this compound indispensable. Its CAS registry number (1806909-92-1) ensures precise identification in chemical databases, streamlining procurement and literature searches.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous under standard guidelines, proper handling of brominated compounds is emphasized in safety protocols. Searches for "green chemistry alternatives for halogenated intermediates" highlight the industry’s shift toward sustainable practices, where 3-Bromo-2-(bromomethyl)-6-(difluoromethyl)-5-fluoropyridine could play a role in reduced-waste methodologies.

In summary, 3-Bromo-2-(bromomethyl)-6-(difluoromethyl)-5-fluoropyridine (CAS No. 1806909-92-1) exemplifies the intersection of structural complexity and functional utility in advanced chemistry. Its relevance to pharmaceutical R&D, agrochemical development, and catalysis research ensures its continued prominence in scientific discourse, answering the call for innovative solutions in molecular science.